Cas no 16024-90-1 (3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one)
![3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one structure](https://ossimg.kuujia.com/scimg/16500/16024-90-1x500.png)
16024-90-1 structure
Product Name:3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one
CAS No:16024-90-1
MF:C11H10N2OS
MW:218.274900913239
CID:2780188
PubChem ID:695208
Update Time:2025-04-21
3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80351269
- AKOS000562583
- 3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one
- SMR000103707
- SR-01000418284-1
- AC1LEZSG
- CHEBI:228761
- SR-01000418284-3
- SR-01000418284
- AB00092346-01
- HMS2486J13
- CCG-16002
- CHEMBL1450332
- AG-690/12868635
- 16024-90-1
- Cambridge id 5663168
- MLS000107743
-
- Inchi： 1S/C11H10N2OS/c14-10-8-4-1-2-5-9(8)12-11-13(10)6-3-7-15-11/h1-2,4-5H,3,6-7H2
- InChI Key： ZEXFEYMKWROHDN-UHFFFAOYSA-N
- SMILES： S1C2=NC3C=CC=CC=3C(N2CCC1)=O
Computed Properties
- Exact Mass: 218.05138412g/mol
- Monoisotopic Mass: 218.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58Ų
3,4-dihydro-2H,6H-[1,3]thiazino[2,3-b]quinazolin-6-one Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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